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Compound of Interest

Compound Name: 5-Methoxythiochroman-3-amine

Cat. No.: B028313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 5-Methoxythiochroman-3-amine,

a heterocyclic compound of interest in medicinal chemistry and drug discovery. While specific

research on this molecule is emerging, this document synthesizes available data on its

chemical identity, properties, and the broader context of thiochroman derivatives' biological

activities. It offers a proposed synthetic route, discusses potential research applications, and

outlines essential safety and handling protocols. This guide is intended to serve as a

foundational resource for researchers and drug development professionals exploring the

therapeutic potential of this and related compounds.

Chemical Identity and Properties
5-Methoxythiochroman-3-amine is a substituted thiochroman derivative. The thiochroman

scaffold is a key structural motif in a variety of biologically active compounds. The inclusion of a

methoxy group at the 5-position and a primary amine at the 3-position introduces specific

electronic and steric properties that can influence its interaction with biological targets.

Core Structure and Key Functional Groups
The core structure consists of a dihydropyran ring fused to a benzene ring, with the oxygen

atom of the pyran ring replaced by a sulfur atom, forming the thiochroman moiety. The key
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functional groups are:

5-Methoxy Group (-OCH₃): An electron-donating group that can influence the aromatic ring's

reactivity and participate in hydrogen bonding.

3-Amine Group (-NH₂): A primary amine that is basic and can act as a hydrogen bond donor

and a nucleophile. It is often protonated at physiological pH, which can be crucial for

receptor binding.

Physicochemical Data
Property Value Source

CAS Number 1016738-12-7 (Free Base) [1]

1303968-35-5 (Hydrochloride

Salt)

Molecular Formula C₁₀H₁₃NOS Calculated

Molecular Weight 195.28 g/mol Calculated

IUPAC Name
5-Methoxy-2,3-dihydro-4H-

thiochromen-3-amine
IUPAC Nomenclature

Predicted LogP 1.8 ± 0.4 ChemAxon

Predicted pKa 8.5 ± 0.2 (Amine) ChemAxon

Appearance
Likely an off-white to pale

yellow solid

Inferred from similar

compounds

Synthesis and Characterization
While a specific, detailed synthesis of 5-Methoxythiochroman-3-amine is not readily available

in peer-reviewed literature, a plausible synthetic route can be devised based on established

organic chemistry methodologies for analogous compounds.

Proposed Retrosynthetic Analysis
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A logical approach to the synthesis of 5-Methoxythiochroman-3-amine would involve the

construction of the thiochroman core followed by the introduction of the amine functionality.

5-Methoxythiochroman-3-amine 5-Methoxythiochroman-3-one
Reductive Amination

3-(3-Methoxyphenylthio)propanoic acid
Intramolecular Friedel-Crafts Acylation

3-Methoxythiophenol

3-Chloropropanoic acid

Click to download full resolution via product page

Caption: Retrosynthetic pathway for 5-Methoxythiochroman-3-amine.

Step-by-Step Synthetic Protocol
Step 1: Synthesis of 3-(3-Methoxyphenylthio)propanoic acid

To a solution of 3-methoxythiophenol in a suitable solvent (e.g., ethanol or DMF), add a base

such as sodium hydroxide or potassium carbonate to form the thiophenoxide.

Slowly add 3-chloropropanoic acid or its corresponding ester to the reaction mixture.

Heat the mixture to facilitate the nucleophilic substitution reaction.

After the reaction is complete (monitored by TLC), acidify the mixture to precipitate the

product.

Filter, wash, and dry the resulting 3-(3-methoxyphenylthio)propanoic acid.

Step 2: Intramolecular Friedel-Crafts Acylation to form 5-Methoxythiochroman-3-one

Treat 3-(3-methoxyphenylthio)propanoic acid with a strong acid catalyst, such as

polyphosphoric acid (PPA) or Eaton's reagent.

Heat the mixture to promote the intramolecular acylation, leading to the cyclization and

formation of the thiochromanone ring.
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Quench the reaction mixture with ice water and extract the product with a suitable organic

solvent (e.g., ethyl acetate).

Purify the crude product by column chromatography to obtain 5-methoxythiochroman-3-one.

Step 3: Reductive Amination to yield 5-Methoxythiochroman-3-amine

Dissolve 5-methoxythiochroman-3-one in a solvent such as methanol or ethanol.

Add a source of ammonia (e.g., ammonium acetate or a solution of ammonia in methanol)

and a reducing agent like sodium cyanoborohydride (NaBH₃CN) or sodium

triacetoxyborohydride (NaBH(OAc)₃).

Stir the reaction at room temperature until the ketone is consumed.

Work up the reaction by quenching with a basic aqueous solution and extracting the product

into an organic solvent.

Purify the final product, 5-Methoxythiochroman-3-amine, by column chromatography or

crystallization.

Characterization
The identity and purity of the synthesized 5-Methoxythiochroman-3-amine should be

confirmed using standard analytical techniques.
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Technique Expected Results

¹H NMR

Aromatic protons (approx. 6.8-7.3 ppm),

methoxy singlet (approx. 3.8 ppm), thiochroman

ring protons (aliphatic region), and amine

protons (broad singlet, variable shift).

¹³C NMR

Aromatic carbons, methoxy carbon (approx. 55

ppm), and aliphatic carbons of the thiochroman

ring.

Mass Spectrometry (MS)

A molecular ion peak corresponding to the

molecular weight of the compound (195.28 m/z

for [M]⁺).

Infrared (IR) Spectroscopy

N-H stretching of the primary amine (approx.

3300-3400 cm⁻¹), C-H stretching (aromatic and

aliphatic), and C-O stretching of the methoxy

group.

Potential Applications in Research and Drug
Development
The thiochroman scaffold is recognized as a "privileged structure" in medicinal chemistry due to

its presence in numerous compounds with diverse biological activities.[2][3][4] The introduction

of methoxy and amine substituents on this core can modulate its pharmacological profile.

Rationale for Biological Activity
Antimicrobial and Antifungal Activity: Thiochroman-4-one derivatives, precursors in the

proposed synthesis, have demonstrated significant antibacterial and antifungal properties.[5]

[6][7][8] The amine functionality in the target molecule could enhance these activities by

interacting with microbial cell membranes or enzymes.

Anticancer Potential: Certain thiochroman derivatives have been investigated for their

anticancer properties.[9] The structural features of 5-Methoxythiochroman-3-amine may

allow it to interact with targets relevant to cancer progression.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2025/md/d4md00995a
https://www.semanticscholar.org/paper/Thiochromenes-and-thiochromanes%3A-a-comprehensive-of-Jatin-Murugappan/3873e01e76000ab6e439397924e8726e54889744
https://pubmed.ncbi.nlm.nih.gov/40135146/
https://pubmed.ncbi.nlm.nih.gov/406397/
https://pubmed.ncbi.nlm.nih.gov/39940680/
https://pubmed.ncbi.nlm.nih.gov/39234758/
https://www.mdpi.com/1422-0067/26/3/908
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.4c02453
https://www.benchchem.com/product/b028313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Central Nervous System (CNS) Applications: The chroman ring system is present in

compounds with neurological activity. The amine group in 5-Methoxythiochroman-3-amine
makes it a candidate for targeting CNS receptors, such as serotonin or dopamine receptors,

similar to other amine-containing therapeutics.

Antiparasitic Activity: Thiochroman-4-one derivatives have shown promise as antileishmanial

agents.[2] This suggests that 5-Methoxythiochroman-3-amine could be a starting point for

the development of new antiparasitic drugs.
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Caption: Potential research applications stemming from the core structure.

Safety and Handling
Specific safety data for 5-Methoxythiochroman-3-amine is not available. Therefore, it is

crucial to handle this compound with the precautions appropriate for a novel chemical of
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unknown toxicity. The following guidelines are based on the safety profiles of related

thiochroman and amine compounds.

Hazard Identification
Potential for skin and eye irritation: Amine compounds can be corrosive or irritating to the

skin and eyes.

Possible respiratory tract irritation: Inhalation of dust or vapors may cause respiratory

irritation.

Unknown long-term effects: As a novel compound, the chronic toxicological properties have

not been established.

Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear standard laboratory PPE, including safety

glasses with side shields, a lab coat, and chemical-resistant gloves (e.g., nitrile).

Ventilation: Handle the compound in a well-ventilated laboratory or a chemical fume hood to

minimize inhalation exposure.

Spill and Waste Disposal: In case of a spill, contain the material and clean it up using

appropriate absorbent materials. Dispose of chemical waste in accordance with local, state,

and federal regulations.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing and shoes. Get medical attention if irritation develops.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Conclusion
5-Methoxythiochroman-3-amine represents a promising, yet underexplored, molecule for

chemical and biological research. Its thiochroman core, substituted with key functional groups,

suggests a range of potential therapeutic applications, particularly in the areas of infectious

diseases and oncology. This guide provides a foundational framework for its synthesis,

characterization, and safe handling, encouraging further investigation into its properties and

biological activities. As with any novel compound, all experimental work should be conducted

with a thorough risk assessment and appropriate safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b028313#5-methoxythiochroman-3-amine-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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